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Compound of Interest

Compound Name: Trichloro(4-phenylbutyl)silane

Cat. No.: B093834

Trichloro(4-phenylbutyl)silane: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical
properties of Trichloro(4-phenylbutyl)silane, a versatile organosilicon compound. This
document is intended to serve as a valuable resource for researchers, scientists, and
professionals in drug development and materials science.

Physical Properties

Trichloro(4-phenylbutyl)silane is a clear liquid under standard conditions. Its key physical
properties are summarized in the table below, providing a quick reference for experimental
planning and execution.
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Property Value Source(s)
CAS Number 17886-88-3 [11[2]
Molecular Formula C10H13CI3Si [1][2]
Molecular Weight 267.65 g/mol [11[2]
Boiling Point 82 °C at 0.4 mmHg [1]
292.5+19.0°C at 760 mmHg  [3]

Melting Point Not available [3]

Density 1.192 g/cm3 [2]
1.2+0.1 g/lcm?3 [3]

Refractive Index 1.5121 [1112]

Flash Point

>110 °C (>230 °F)

[1](2]

Hydrolytic Sensitivity

Reacts rapidly with moisture,

water, and protic solvents.

[2]

Chemical Properties and Reactivity

Trichloro(4-phenylbutyl)silane is characterized by its high reactivity, primarily due to the
presence of the trichlorosilyl group. This functional group makes the molecule susceptible to
hydrolysis and a valuable reagent in various chemical transformations.

Hydrolysis and Condensation

The silicon-chlorine bonds in Trichloro(4-phenylbutyl)silane are highly susceptible to
cleavage by water and other protic solvents. This hydrolysis reaction results in the formation of
silanol intermediates (Si-OH), which are unstable and readily undergo condensation to form
stable siloxane (Si-O-Si) bonds. This property is fundamental to its application in surface
modification, allowing for the formation of polysiloxane networks on various substrates.[1]

Surface Modification
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The ability to form robust siloxane bonds makes Trichloro(4-phenylbutyl)silane an effective
agent for surface modification. It can be used to functionalize the surfaces of inorganic
materials such as glass and metal oxides, which possess surface hydroxyl groups. The
covalent attachment of the 4-phenylbutyl group alters the surface properties of the substrate,
for instance, by increasing its hydrophobicity.

Role in Organic Synthesis

Beyond surface chemistry, Trichloro(4-phenylbutyl)silane serves as a versatile intermediate
in organic synthesis. The trichlorosilyl group can participate in various reactions, including
Grignard reactions, to form new silicon-carbon bonds.[1] This allows for the synthesis of more
complex organosilane derivatives.

Experimental Protocols

While detailed, step-by-step experimental protocols for Trichloro(4-phenylbutyl)silane are not
extensively documented in publicly available literature, general procedures for handling and
reacting similar trichlorosilyl compounds can be adapted.

General Handling and Storage

Due to its high sensitivity to moisture, Trichloro(4-phenylbutyl)silane should be handled
under an inert and dry atmosphere, such as nitrogen or argon. All glassware and solvents must
be rigorously dried before use. It should be stored in a tightly sealed container in a cool, dry,
and well-ventilated area.

Surface Modification of a Silicon Wafer (General
Procedure)

This protocol provides a general guideline for the surface modification of a silicon wafer using a
trichlorosilylating agent.

Materials:
¢ Silicon wafer

o Trichloro(4-phenylbutyl)silane
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Anhydrous toluene (or other suitable anhydrous solvent)

Piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide -
EXTREME CAUTION IS ADVISED) or an oxygen plasma cleaner

Nitrogen or argon gas

Oven or hotplate
Procedure:

o Substrate Cleaning: The silicon wafer must be thoroughly cleaned to ensure a high density of
surface hydroxyl groups. This can be achieved by immersing the wafer in Piranha solution
for 10-15 minutes or by treating it with oxygen plasma. (Warning: Piranha solution is
extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate
personal protective equipment).

e Rinsing and Drying: After cleaning, the wafer should be rinsed extensively with deionized
water and then dried under a stream of nitrogen or in an oven at 110-120 °C.

¢ Silanization:

o Solution-phase deposition: Prepare a dilute solution (e.g., 1-2% by volume) of
Trichloro(4-phenylbutyl)silane in anhydrous toluene in a glovebox or under an inert
atmosphere. Immerse the cleaned and dried silicon wafer in this solution for a specified
time (typically ranging from 30 minutes to several hours).

o Vapor-phase deposition: Place the cleaned and dried wafer and a small container with a
few drops of Trichloro(4-phenylbutyl)silane in a vacuum desiccator. Evacuate the
desiccator to allow the silane to vaporize and deposit on the wafer surface.

e Rinsing: After deposition, rinse the wafer with anhydrous toluene to remove any physisorbed
silane molecules.

o Curing: Heat the coated wafer in an oven or on a hotplate (typically at 110-120 °C) for about
30-60 minutes to promote the formation of a stable, cross-linked siloxane layer.
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Caption: General workflow for silicon wafer surface modification.

Safety Information

A specific Safety Data Sheet (SDS) for Trichloro(4-phenylbutyl)silane is not readily available.

However, based on the known reactivity of similar compounds like trichlorophenylsilane, the

following hazards and precautions should be considered.[4][5][6]

Corrosive: Causes severe skin burns and eye damage.

Reacts Violently with Water: Contact with water or moisture will produce hydrochloric acid,
which is corrosive and toxic.

Inhalation Hazard: Vapors may be harmful or fatal if inhaled, causing severe irritation to the
respiratory tract.

Combustible: The material is a combustible liquid.

Handling Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a face shield.

Keep away from water, moisture, and sources of ignition.

In case of contact, immediately flush the affected area with copious amounts of water and
seek medical attention.

In case of fire, use dry chemical, carbon dioxide, or foam extinguishers. DO NOT use water.

Spectroscopic Data

Specific, high-resolution NMR and IR spectra for Trichloro(4-phenylbutyl)silane are not

available in the public domain. However, general characteristic spectral features can be

predicted based on its structure.
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e 1H NMR: Signals corresponding to the protons of the phenyl group (aromatic region, ~7.1-7.3
ppm) and the butyl chain would be expected. The chemical shifts of the butyl protons would
be influenced by the neighboring phenyl and trichlorosilyl groups.

e 13C NMR: Resonances for the carbon atoms of the phenyl ring and the butyl chain would be
observed.

» IR Spectroscopy: Characteristic absorption bands would include those for C-H stretching of
the aromatic and aliphatic groups, C=C stretching of the phenyl ring, and strong bands
associated with the Si-Cl bonds.

Logical Relationships in Reactivity

The chemical behavior of Trichloro(4-phenylbutyl)silane is dictated by the interplay between
its reactive trichlorosilyl head and its organic phenylbutyl tail.

Caption: Reactivity pathways of Trichloro(4-phenylbutyl)silane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-trichloro-4-phenylbutyl-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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